2-[(3-Methylquinoxalin-2-yl)sulfanyl]acetamide

• IUPAC Name: 2-(3-methylquinoxalin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C11H11N3OS/c1-7-11(16-6-10(12)15)14-9-5-3-2-4-8(9)13-7/h2-5H,6H2,1H3,(H2,12,15)
• InChI Key: DLZBQIFFJPYIMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C1SCC(=O)N
• Molecular Formula: C11H11N3OS
• Molecular Weight: 233.29 g/mol

Description

“2-[(3-Methylquinoxalin-2-yl)sulfanyl]acetamide” is a chemical compound. It is related to a series of compounds that have been synthesized and tested for their antiproliferative activities. The parent thione of these compounds was produced by a convenient novel thiation method from the corresponding 3-phenylquinoxalin-2(1H)-one.

Synthesis Analysis

The compound has been prepared on the basis of the chemoselective Michael reaction of acrylic acid with the parent substrate 3-phenylquinoxaline-2(1H)-thione. The parent thione was produced by a convenient novel thiation method from the corresponding 3-phenylquinoxalin-2(1H)-one.

Molecular Structure Analysis

The molecular structure of this compound was confirmed by elemental analyses, 1H and 13C NMR.

Chemical Reactions Analysis

The compound is part of a series of compounds that were prepared on the basis of the chemoselective Michael reaction of acrylic acid with the parent substrate 3-phenylquinoxaline-2(1H)-thione.

Mechanism of Action

The structure-activity relationship of the tested compounds was studied through their binding affinity to the human thymidylate synthase allosteric site in silico using molecular docking. This suggests that the quinoxaline ring is a suitable scaffold carrying a peptidomimetic side chain in position 3.